Cas no 391221-85-5 (4-nitrophenyl 2-(3-methoxyphenoxy)acetate)

• Product Name: 4-nitrophenyl 2-(3-methoxyphenoxy)acetate
• CAS No: 391221-85-5
• MF: C₁₅H₁₃NO₆
• MW: 303.266824483871
• CID: 6430244
• PubChem ID: 4638774
• Update Time: 2025-05-24

4-nitrophenyl 2-(3-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl 2-(3-methoxyphenoxy)acetate
• SR-01000004972
• AKOS024574632
• AB00684044-01
• (4-nitrophenyl) 2-(3-methoxyphenoxy)acetate
• 391221-85-5
• Oprea1_399439
• SR-01000004972-1
• F0149-0042
• Acetic acid, 2-(3-methoxyphenoxy)-, 4-nitrophenyl ester

• Inchi： 1S/C15H13NO6/c1-20-13-3-2-4-14(9-13)21-10-15(17)22-12-7-5-11(6-8-12)16(18)19/h2-9H,10H2,1H3
• InChI Key： JBISTWCJLDGNEE-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 303.07428713g/mol
• Monoisotopic Mass: 303.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 482.1±35.0 °C(Predicted)

Additional information on 4-nitrophenyl 2-(3-methoxyphenoxy)acetate

Comprehensive Overview of 4-nitrophenyl 2-(3-methoxyphenoxy)acetate (CAS No. 391221-85-5)

4-nitrophenyl 2-(3-methoxyphenoxy)acetate (CAS No. 391221-85-5) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-nitrophenyl group and a 3-methoxyphenoxy acetate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in enzyme inhibition studies, drug development, and biochemical assays, particularly due to its role as a substrate or inhibitor in various enzymatic reactions.

The compound’s significance extends to its utility in high-throughput screening (HTS) and mechanistic studies. For instance, its nitrophenyl group serves as a chromophore, enabling easy detection in spectrophotometric assays. This property is critical in kinetic analysis and biomarker research, aligning with current trends in precision medicine and diagnostic tool development. As the demand for targeted therapies grows, compounds like 4-nitrophenyl 2-(3-methoxyphenoxy)acetate gain attention for their potential in designing small-molecule probes.

In agrochemical applications, this compound is investigated for its role in pesticide formulation and plant growth regulation. Its phenoxyacetate backbone is structurally similar to auxin-like compounds, which are pivotal in herbicide development. With increasing focus on sustainable agriculture, researchers are exploring eco-friendly derivatives of 4-nitrophenyl 2-(3-methoxyphenoxy)acetate to reduce environmental impact while maintaining efficacy.

The synthesis of 4-nitrophenyl 2-(3-methoxyphenoxy)acetate typically involves esterification reactions between 2-(3-methoxyphenoxy)acetic acid and 4-nitrophenol. Advanced techniques like microwave-assisted synthesis and green chemistry protocols are now employed to enhance yield and purity, addressing the industry’s shift toward cost-effective and environmentally benign processes. Analytical methods such as HPLC, NMR, and mass spectrometry ensure rigorous quality control.

From a commercial perspective, CAS No. 391221-85-5 is supplied by leading chemical manufacturers under stringent Good Manufacturing Practices (GMP). Its storage and handling require attention to light sensitivity and moisture control, as these factors can affect stability. The compound’s Material Safety Data Sheet (MSDS) provides detailed guidelines for safe usage, though it is not classified as hazardous under standard regulations.

Emerging trends in AI-driven drug discovery and computational chemistry have further spotlighted 4-nitrophenyl 2-(3-methoxyphenoxy)acetate. Virtual screening platforms leverage its structural features to predict interactions with biological targets, accelerating lead compound identification. This aligns with the growing interest in machine learning for molecular design, a topic frequently searched by professionals in the field.

In summary, 4-nitrophenyl 2-(3-methoxyphenoxy)acetate (CAS No. 391221-85-5) is a multifaceted compound bridging pharmaceutical innovation, agrochemical advancement, and cutting-edge research methodologies. Its applications continue to expand, driven by interdisciplinary collaborations and technological progress, making it a subject of enduring relevance in the scientific community.